N-{4-[(butylamino)carbonyl]phenyl}-2-fluorobenzamide

• Molecular Formula: C18H19FN2O2
• Molecular Weight: 314.4 g/mol
• IUPAC Name: N-[4-(butylcarbamoyl)phenyl]-2-fluorobenzamide
• InChI: InChI=1S/C18H19FN2O2/c1-2-3-12-20-17(22)13-8-10-14(11-9-13)21-18(23)15-6-4-5-7-16(15)19/h4-11H,2-3,12H2,1H3,(H,20,22)(H,21,23)
• InChI Key: YSGFNWZLZXMMSL-UHFFFAOYSA-N
• SMILES: CCCCNC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2F

Description

N-{4-[(butylamino)carbonyl]phenyl}-2-fluorobenzamide, also known as BAY 60-2770, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of soluble guanylate cyclase (sGC) activators, which have been shown to have a wide range of beneficial effects on various physiological processes.

Mechanism of Action

N-{4-[(butylamino)carbonyl]phenyl}-2-fluorobenzamide 60-2770 acts as a sGC activator, which means that it activates the enzyme sGC. sGC is responsible for the production of cyclic guanosine monophosphate (cGMP), which plays a crucial role in various physiological processes. N-{4-[(butylamino)carbonyl]phenyl}-2-fluorobenzamide 60-2770 binds to the heme group of sGC, which leads to the activation of the enzyme and the production of cGMP. cGMP then activates protein kinase G (PKG), which leads to various downstream effects.
Biochemical and Physiological Effects:
N-{4-[(butylamino)carbonyl]phenyl}-2-fluorobenzamide 60-2770 has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase the production of cGMP, which leads to vasodilation, inhibition of platelet aggregation, and inhibition of smooth muscle cell proliferation. It has also been shown to have anti-inflammatory and anti-fibrotic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-{4-[(butylamino)carbonyl]phenyl}-2-fluorobenzamide 60-2770 in lab experiments is its specificity for sGC. It has been shown to have minimal off-target effects, which makes it an ideal tool for studying the role of sGC in various physiological processes. However, one of the limitations of using N-{4-[(butylamino)carbonyl]phenyl}-2-fluorobenzamide 60-2770 is its relatively low potency compared to other sGC activators.

Future Directions

There are several future directions for the study of N-{4-[(butylamino)carbonyl]phenyl}-2-fluorobenzamide 60-2770. One direction is to study its potential therapeutic applications in other diseases, such as cancer and neurological disorders. Another direction is to study its potential synergistic effects with other drugs. Additionally, further studies are needed to fully understand the mechanism of action of N-{4-[(butylamino)carbonyl]phenyl}-2-fluorobenzamide 60-2770 and its downstream effects.

Synthesis Methods

The synthesis of N-{4-[(butylamino)carbonyl]phenyl}-2-fluorobenzamide 60-2770 is a complex process that involves several steps. The first step involves the reaction of 2-fluorobenzoic acid with butylamine to form 2-fluorobenzamide. The second step involves the reaction of 2-fluorobenzamide with isobutyl chloroformate to form N-{4-[(butylamino)carbonyl]phenyl}-2-fluorobenzamide. The final step involves the purification of the compound using column chromatography.

Scientific Research Applications

N-{4-[(butylamino)carbonyl]phenyl}-2-fluorobenzamide 60-2770 has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have beneficial effects on cardiovascular diseases, pulmonary hypertension, and renal diseases. It has also been shown to have anti-inflammatory and anti-fibrotic effects.